Cas no 2137026-99-2 ((2R)-3-{(4-fluoro-3-methylphenyl)methylamino}propane-1,2-diol)

• Product Name: (2R)-3-{(4-fluoro-3-methylphenyl)methylamino}propane-1,2-diol
• CAS No: 2137026-99-2
• MF: C₁₁H₁₆FNO₂
• MW: 213.248646736145
• MDL: MFCD31601485
• CID: 5608487
• PubChem ID: 96905402
• Update Time: 2025-08-05

(2R)-3-{(4-fluoro-3-methylphenyl)methylamino}propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 2137026-99-2
• (2R)-3-{[(4-fluoro-3-methylphenyl)methyl]amino}propane-1,2-diol
• EN300-844017
• (2R)-3-{(4-fluoro-3-methylphenyl)methylamino}propane-1,2-diol

• MDL： MFCD31601485
• Inchi： 1S/C11H16FNO2/c1-8-4-9(2-3-11(8)12)5-13-6-10(15)7-14/h2-4,10,13-15H,5-7H2,1H3/t10-/m1/s1
• InChI Key： UVMYUOLHDFKIDD-SNVBAGLBSA-N
• SMILES： FC1C=CC(=CC=1C)CNC[C@H](CO)O

Computed Properties

• Exact Mass: 213.11650692g/mol
• Monoisotopic Mass: 213.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.5Ų

Additional information on (2R)-3-{(4-fluoro-3-methylphenyl)methylamino}propane-1,2-diol

Introduction to Compound CAS No. 2137026-99-2: (2R)-3-{(4-fluoro-3-methylphenyl)methylamino}propane-1,2-diol

(2R)-3-{(4-fluoro-3-methylphenyl)methylamino}propane-1,2-diol (CAS No. 2137026-99-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings associated with this compound.

The chemical structure of (2R)-3-{(4-fluoro-3-methylphenyl)methylamino}propane-1,2-diol is noteworthy for its chiral center and the presence of a fluoro-substituted phenyl group. The chiral center at the 2-position of the propane backbone imparts enantiomeric specificity, which is crucial for its biological activities. The fluoro-substituted phenyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent advancements in synthetic chemistry have enabled the efficient and scalable synthesis of (2R)-3-{(4-fluoro-3-methylphenyl)methylamino}propane-1,2-diol. One of the most commonly employed methods involves the asymmetric synthesis of the chiral center using a chiral catalyst or auxiliary. This approach ensures high enantiomeric purity, which is essential for pharmaceutical applications. Additionally, the introduction of the fluoro-substituted phenyl group can be achieved through various coupling reactions, such as Suzuki-Miyaura coupling or Buchwald-Hartwig amination.

The biological activities of (2R)-3-{(4-fluoro-3-methylphenyl)methylamino}propane-1,2-diol have been extensively studied in both in vitro and in vivo models. One of the key areas of interest is its potential as an anti-inflammatory agent. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-κB and MAPK.

Another promising application of (2R)-3-{(4-fluoro-3-methylphenyl)methylamino}propane-1,2-diol is in the treatment of neurodegenerative diseases. Studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that it may have therapeutic potential for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, (2R)-3-{(4-fluoro-3-methylphenyl)methylamino}propane-1,2-diol has also shown promise as an antiviral agent. Recent research has indicated that it can inhibit the replication of various viruses, including influenza virus and herpes simplex virus (HSV). The antiviral activity is believed to be mediated through its ability to interfere with viral entry or replication processes.

Clinical trials are currently underway to evaluate the safety and efficacy of (2R)-3-{(4-fluoro-3-methylphenyl)methylamino}propane-1,2-diol in human subjects. Preliminary results from phase I trials have demonstrated that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

In conclusion, (2R)-3-{(4-fluoro-3-methylphenyl)methylamino}propane-1,2-diol (CAS No. 2137026-99-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in advancing medical treatments for various diseases.